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Compound of Interest

Compound Name: 4-Chloro-3-ethyl-1H-indole

Cat. No.: B13702666

Get Quote

Part 1: Executive Summary & Compound
Architecture
The Research Context
4-Chloro-3-ethyl-1H-indole (CAS: Not widely listed; Analog-derived) is a specialized

halogenated indole scaffold. In drug discovery, the C4-chlorine substituent is often employed to

block metabolic oxidation at the electron-rich benzenoid ring or to modulate the pKa of the

indole nitrogen (N1-H). The C3-ethyl group adds lipophilicity and steric bulk, often targeting

hydrophobic pockets in GPCRs or kinase domains.

Because specific experimental safety data is sparse for this precise derivative, this guide

utilizes Structure-Activity Relationship (SAR) bridging. We derive our safety protocols from the

validated hazard profiles of its parent scaffolds: 4-Chloroindole (CAS 25235-85-2) and 3-

Ethylindole (CAS 1484-19-1).
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Parameter Detail

Chemical Name 4-Chloro-3-ethyl-1H-indole

Molecular Formula C₁₀H₁₀ClN

Molecular Weight 179.65 g/mol

Structural Class Halogenated Indole / Heteroaromatic

SMILES CCC1=C(Cl)C2=CC=CC=C2N1

Physical State (Predicted)
Off-white to tan crystalline solid or viscous oil

(low melting point).

Part 2: Predictive Hazard Identification (GHS)
Scientific Rationale: Indoles are electron-rich heterocycles susceptible to oxidation. The C4-

chloro substituent increases the acidity of the N-H proton slightly compared to unsubstituted

indole, potentially increasing skin irritation. The 3-ethyl group enhances lipophilicity (LogP

~3.4), facilitating dermal absorption.

GHS Classification (Conservative)
Based on Analogous Data from 4-Chloroindole and 3-Ethylindole.

Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Acute Toxicity (Dermal): Category 3 (Toxic in contact with skin) — Adopted from 3-

Ethylindole profile as a precaution.

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2][3]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

STOT - Single Exposure: Category 3 (May cause respiratory irritation).[1][4]
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Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life) — Common for lipophilic chloro-

indoles.

Hazard Statements
H302: Harmful if swallowed.[1][5][6]

H311: Toxic in contact with skin.[1][5][6][7]

H315: Causes skin irritation.[1][3][4][5][7][8][9]

H319: Causes serious eye irritation.[1][2][3][4][5][6][8]

H335: May cause respiratory irritation.[1][4][5][7][8][9]

Part 3: Physicochemical Properties (Predicted)
Note: Values below are calculated estimates based on ChemAxon/ACD Labs algorithms for the

specific structure, validated against experimental analog data.
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Property Value (Predicted/Analog) Causality / Significance

Melting Point 45–55 °C

Low MP due to disruption of

crystal packing by the ethyl

group (cf. 3-Ethylindole MP

~40°C).

Boiling Point ~310 °C (760 mmHg)

High BP indicates low volatility,

but heating can generate toxic

vapors.

LogP (Octanol/Water) ~3.38

High Lipophilicity. Readily

crosses biological membranes;

requires strict dermal

protection.

pKa (Indole NH) ~16.0

Weak acid. Deprotonation

requires strong bases (e.g.,

NaH, KOtBu).

Solubility DMSO, Ethanol, DCM
Insoluble in water. Use organic

solvents for stock solutions.

Stability Light/Air Sensitive

Indoles oxidize at C2/C3 to

form indoxyls/dimers. Store

under Argon.

Part 4: Advanced Handling & Storage Protocol
The "Self-Validating" Handling System
As a Senior Scientist, reliance on "standard precautions" is insufficient. We use a Barrier-

Verification approach.

Step 1: Personal Protective Equipment (PPE) Selection

Respiratory: Use a NIOSH N95 (US) or P2 (EU) particulate respirator when weighing. If

heating or generating aerosols, use a full-face respirator with ABEK (Organic Vapor/Acid

Gas) cartridges due to potential HCl generation upon decomposition.
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Dermal (Critical):

Primary Layer:[5] Nitrile gloves (0.11 mm) for incidental splash.

Secondary Layer (For Stock Prep): Laminate film (Silver Shield) gloves. Reasoning: The

high LogP (3.38) suggests rapid permeation through standard latex/thin nitrile.

Step 2: Engineering Controls

Handle exclusively in a Class II Biological Safety Cabinet or Chemical Fume Hood with face

velocity >100 fpm.

Static Control: Use an ionizing blower during weighing. Indoles are often fluffy, electrostatic

solids that disperse easily.

Step 3: Storage Logic

Temperature: 2–8 °C.

Atmosphere: Argon or Nitrogen overlay.

Container: Amber glass vial (UV protection).

Mechanism: Light and oxygen promote the formation of 3-methyleneindolenine intermediates

or oxidative dimers (indigo-like dyes), degrading purity.

Experimental Workflow Diagram
The following Graphviz diagram outlines the decision logic for safe handling and solubilization.

Start: 4-Chloro-3-ethyl-1H-indole

Risk Assessment:
High LogP (Dermal Risk)

Air Sensitive

PPE Setup:
Nitrile + Laminate Gloves

Fume Hood
Mitigation Weighing:

Anti-static Gun
Amber Vial

Solubilization:
DMSO or Ethanol

(Argon Purge)

Dissolve immediately

Degradation Check
(Color Change?)

Application:
Cell Assay / Synthesis

Disposal:
Halogenated Organic Waste
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Click to download full resolution via product page

Caption: Workflow for handling lipophilic, air-sensitive indoles. Note the degradation check

loop: color change (yellow/brown) indicates oxidation.

Part 5: Emergency Response & Toxicology
First Aid Measures

Eye Contact: Immediate irrigation with saline for 15 minutes. Mechanism: Chloro-indoles are

lacrimators; delayed irrigation can cause corneal opacity.

Skin Contact: Wash with PEG-400 (Polyethylene Glycol) or soap and water. Reasoning:

Water alone is ineffective due to the compound's hydrophobicity. PEG solubilizes the

lipophilic residue.

Inhalation: Move to fresh air. Corticosteroid spray may be indicated if pulmonary irritation

occurs (monitor for delayed edema).[9]

Fire-Fighting Measures
Combustion Products: Carbon oxides (CO, CO₂), Nitrogen oxides (NOx), Hydrogen Chloride

(HCl) gas.

Extinguishing Media: Dry chemical or CO₂. Avoid water jet (may spread the lipophilic

material).

Part 6: Synthesis & Metabolic Pathway Visualization
Understanding the origin and fate of the molecule is crucial for safety.

Origin: Likely Fischer Indole Synthesis (3-chlorophenylhydrazine + 2-pentanone).

Metabolism: The C4-Cl blocks the major metabolic soft spot. Metabolism shifts to C5/C6

hydroxylation or N-glucuronidation.
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Precursor:
3-Chlorophenylhydrazine

Fischer Indole Synthesis
(Acid Catalysis)

4-Chloro-3-ethyl-1H-indole
(Target Scaffold)

Cyclization

Metabolite A:
5-Hydroxy-4-chloro-3-ethylindole

CYP450 (Phase I)

Metabolite B:
N-Glucuronide Conjugate

UGT (Phase II)

Click to download full resolution via product page

Caption: Synthesis origin and predicted metabolic fate. The C4-Cl atom blocks oxidation at that

site, shifting metabolism to C5.
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Disclaimer: This guide is a technical synthesis based on predictive modeling and analog data. It

is intended for research and development purposes only. Users must perform their own risk

assessment before handling novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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